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Compound of Interest

Compound Name: LY2940094

Cat. No.: B608728

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic properties of
LY2940094, a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide
(NOP) receptor, across various preclinical species and humans. The data presented herein is
intended to support researchers in understanding the disposition of this compound and to aid in
the design and interpretation of nonclinical and clinical studies.

Executive Summary

LY2940094 demonstrates oral bioavailability and readily penetrates the central nervous system
in rodents and humans.[1] The compound has been evaluated in mice, rats, and humans,
showing dose-proportional exposure in the clinical dose range.[2] This guide summarizes the
available pharmacokinetic data, details the experimental methodologies employed in these
studies, and provides a visualization of the NOP receptor signaling pathway.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of LY2940094 in mice,
rats, and humans.
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Parameter Mouse Rat Human
Dose (mg/kg) 3 (p.o.) 10 (p.0.) 4-40 (p.o.)

7.93 - 102 (plasma, at
Cmax (ng/mL) 99-206 (plasma)

peak)
Brain Conc. (ng/g) 84-123
Tmax (hr) - - 2 - 6 (after 1-2 hr lag)

_ 73-97% (at peak), 28-

Receptor Occupancy - 62% (brain)

82% (at 24h)

2.94 - 3.46 (brain
EC50 for RO (ng/mL) - 5.8 (hypothalamus)

regions)

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; RO: Receptor Occupancy;
EC50: Half-maximal effective concentration. Note: Data for some parameters across all species
were not available in the public domain.

Signaling Pathway

LY2940094 acts as an antagonist at the NOP receptor, a G protein-coupled receptor (GPCR).
The binding of the endogenous ligand, N/OFQ, to the NOP receptor typically initiates a
signaling cascade that includes the inhibition of adenylyl cyclase and modulation of ion
channels. By blocking this interaction, LY2940094 is thought to produce its therapeutic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ly2940094-in-different-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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